Cas no 407623-83-0 (Ethyl isoquinoline-7-carboxylate)

Ethyl isoquinoline-7-carboxylate Properties

Names and Identifiers

• Ethyl isoquinoline-7-carboxylate
• Ethyl 7-isoquinolinecarboxylate
• 7-Ethoxycarbonylisoquinoline
• AK100920
• SLGGUHTWKIMKSM-UHFFFAOYSA-N
• 5543AB
• 7-Isoquinolinecarboxylic acid, ethyl ester
• Isoquinoline-7-carboxylic acid ethyl ester
• AX8241827
• ST24025066
• AKOS016001744
• DTXSID60627151
• 407623-83-0
• Ethylisoquinoline-7-carboxylate
• DS-3649
• SCHEMBL5744947
• A873236
• C75065
• CS-0187424
• DB-265026
• MFCD18416670
• +Expand

• MDL： MFCD18416670
• InChIKey： SLGGUHTWKIMKSM-UHFFFAOYSA-N
• Inchi： 1S/C12H11NO2/c1-2-15-12(14)10-4-3-9-5-6-13-8-11(9)7-10/h3-8H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C2C([H])=C([H])N=C([H])C=2C=1[H])=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 201.078978594g/mol
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Experimental Properties

• Boiling Point: 341.8±15.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• Density: 1.175±0.06 g/cm3 (20 ºC 760 Torr),